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Compound of Interest

Compound Name:
4,6-Diaminoresorcinol

dihydrochloride

Cat. No.: B155171 Get Quote

An In-depth Technical Guide to 4,6-Diaminoresorcinol Dihydrochloride (CAS 16523-31-2)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4,6-Diaminoresorcinol
dihydrochloride, a critical chemical intermediate. The document details its physicochemical

properties, synthesis and purification protocols, primary applications, and safety guidelines,

tailored for professionals in research and development.

Core Physicochemical Properties
4,6-Diaminoresorcinol dihydrochloride is an aromatic compound that typically presents as

its more stable dihydrochloride salt.[1] Its key quantitative properties are summarized below.
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Property Value

CAS Number 16523-31-2[2][3]

Molecular Formula C₆H₁₀Cl₂N₂O₂[3][4]

Linear Formula (H₂N)₂C₆H₂-1,3-(OH)₂ · 2HCl[2]

Molecular Weight 213.06 g/mol [2][3][4]

Appearance
White to off-white or gray-brown crystalline

solid[3][5]

Melting Point 254 °C (decomposes)[2][5][6]

Water Solubility
Almost transparent, indicating good solubility[3]

[5][7]

Storage Temperature 2-8°C[2][5]

Synthesis and Purification
The preparation of high-purity 4,6-Diaminoresorcinol dihydrochloride is crucial for its

primary application in polymer science. Common synthesis routes involve the catalytic

hydrogenation of dinitro precursors.

Experimental Protocol: Synthesis by Catalytic
Hydrogenation
This protocol outlines a general method for the synthesis of 4,6-Diaminoresorcinol
dihydrochloride from a dinitro-precursor, such as 4,6-dinitroresorcinol or its dibenzyloxy

derivative.[8][9][10]

Reaction Setup: A high-pressure autoclave is charged with the dinitro-precursor (e.g., 4,6-

dinitro-1,3-benzenediol), a suitable solvent like n-propanol or a two-phase system of an

organic solvent and dilute aqueous HCl, and a catalytic amount (e.g., 0.0001–0.02 mole

equivalent) of a noble metal catalyst, typically palladium on carbon (Pd/C).[8][9][10]

Hydrogenation: The reactor is sealed and purged with nitrogen, then pressurized with

hydrogen gas to a range of 0.1 to 200 bar.[8][10] The reaction mixture is heated to a
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temperature between 30°C and 120°C and stirred vigorously.[8][10] The reaction is

monitored until hydrogen uptake ceases, indicating completion.[9]

Product Isolation: After cooling, concentrated hydrochloric acid is added to the reaction

mixture.[9] The catalyst is then removed by filtration.[8][9]

Purification by Recrystallization: The product is precipitated from the acidic aqueous solution,

often by adding more concentrated HCl or by cooling.[8][11] For high purity, the crude

product is subjected to recrystallization. The optimal conditions involve dissolving the crude

material in 3.5 M hydrochloric acid (at a 20:1 volumetric ratio of acid to crude solid), heating

to dissolve, and then slowly cooling to as low as -20°C to induce crystallization.[11]

Final Processing: The purified crystals are isolated by filtration, washed with cold

hydrochloric acid and ethanol, and dried under vacuum to yield high-purity 4,6-
Diaminoresorcinol dihydrochloride.[11][12]
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Caption: General workflow for the synthesis and purification of 4,6-Diaminoresorcinol
dihydrochloride.

Key Applications in Materials Science
The primary and most significant application of 4,6-Diaminoresorcinol dihydrochloride is as

a key monomer in the synthesis of high-performance polymers, specifically polybenzoxazoles
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(PBO).[1][2] These materials are renowned for their exceptional thermal stability and

mechanical strength.[5]

Experimental Protocol: Synthesis of Poly(p-
phenylenebenzobisoxazole) (PBO)
PBO is synthesized via a polycondensation reaction between 4,6-Diaminoresorcinol
dihydrochloride and terephthalic acid or its derivatives.[1]

Monomer Preparation: Equimolar amounts of 4,6-Diaminoresorcinol dihydrochloride and

terephthalic acid are added to a reaction vessel.

Polymerization Medium: Polyphosphoric acid (PPA) is used as both the solvent and a

condensing agent for the reaction.

Polycondensation: The mixture is heated under a nitrogen atmosphere, typically in stages, to

temperatures exceeding 150°C. The high temperature facilitates the condensation reaction

and the subsequent cyclization to form the rigid-rod benzoxazole structure.

Fiber Spinning: The resulting highly viscous, anisotropic polymer solution (dope) is extruded

through a spinneret into a coagulation bath (e.g., water).[1] This process precipitates the

polymer into continuous filaments.

Post-Processing: The PBO fibers are then washed, dried, and heat-treated under tension to

achieve their final high-tensile strength and thermal stability properties.
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Caption: Logical workflow for the synthesis of PBO high-performance fibers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://de.wikipedia.org/wiki/4,6-Diaminoresorcin-dihydrochlorid
https://www.sigmaaldrich.com/KR/ko/product/aldrich/498297
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b155171?utm_src=pdf-body
https://www.benchchem.com/product/b155171?utm_src=pdf-body
https://de.wikipedia.org/wiki/4,6-Diaminoresorcin-dihydrochlorid
https://www.benchchem.com/product/b155171?utm_src=pdf-body
https://de.wikipedia.org/wiki/4,6-Diaminoresorcin-dihydrochlorid
https://www.benchchem.com/product/b155171?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Due to its chemical reactivity and potential hazards, proper handling of 4,6-Diaminoresorcinol
dihydrochloride is essential. The compound is classified as a skin, eye, and respiratory

irritant, and is suspected of causing genetic defects.[4][13][14][15]

Safety Aspect Guideline

Hazard Identification

Causes skin irritation (H315), serious eye

irritation (H319), and may cause respiratory

irritation (H335).[4][13] Suspected of causing

genetic defects (H341).[14][16]

Personal Protective Equipment (PPE)

Wear protective gloves, chemical safety goggles

(EN 166), and appropriate protective clothing to

prevent skin exposure.[13][14]

Engineering Controls

Handle in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of dust.

[13][14]

Handling

Avoid contact with skin, eyes, and clothing.[14]

Avoid breathing dust.[13] Do not handle until all

safety precautions have been read and

understood.[16]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[14][15] Store locked up.

[16]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and get immediate medical

attention.[13]

First Aid (Skin)
Wash with plenty of soap and water. If skin

irritation occurs, get medical advice.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b155171?utm_src=pdf-body
https://www.benchchem.com/product/b155171?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Diaminoresorcinol-dihydrochloride
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC333671000&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC333670050&productDescription=4-6-diaminoresorcinol-dihydrochloride-98-thermo-scientific&language=en&countryCode=CA
https://pubchem.ncbi.nlm.nih.gov/compound/4_6-Diaminoresorcinol-dihydrochloride
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC333671000&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-6-diaminoresorcinol-dihydrochloride.pdf
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC333671000&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC333671000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC333671000&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.chemicalbook.com/msds/4-6-diaminoresorcinol-dihydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC333671000&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=AC333670050&productDescription=4-6-diaminoresorcinol-dihydrochloride-98-thermo-scientific&language=en&countryCode=CA
https://www.chemicalbook.com/msds/4-6-diaminoresorcinol-dihydrochloride.pdf
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.fishersci.ie/store/msds?partNumber=10219643&countryCode=IE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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